Cas no 1250559-72-8 ([(3-Bromo-4-fluorophenyl)methyl]diethyamine)

• Product Name: [(3-Bromo-4-fluorophenyl)methyl]diethyamine
• CAS No: 1250559-72-8
• MF: C₁₁H₁₅BrFN
• MW: 260.145905733109
• CID: 4764119
• Update Time: 2023-08-15

[(3-Bromo-4-fluorophenyl)methyl]diethyamine Chemical and Physical Properties

Names and Identifiers

• [(3-Bromo-4-fluorophenyl)methyl]diethyamine
• N-(3-Bromo-4-fluorobenzyl)-N-ethylethanamine

• Inchi： 1S/C11H15BrFN/c1-3-14(4-2)8-9-5-6-11(13)10(12)7-9/h5-7H,3-4,8H2,1-2H3
• InChI Key： AXJLCLSBXOJIQZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CN(CC)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 3.3
• Topological Polar Surface Area: 3.2